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Compound of Interest

(2,4-Dichloro-6-
Compound Name:
hydroxyphenyl)boronic acid

cat. No.: B1389283

(2,4-Dichloro-6-hydroxyphenyl)boronic acid is classified as a hazardous substance. The
primary risks involve irritation to the skin, eyes, and respiratory system, as well as oral toxicity.
[5] The causality behind these classifications stems from the compound's ability to interact with
biological macromolecules, a property related to its function as a Lewis acid and its capacity for
covalent bonding.

Table 1: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]
) ) o H315: Causes skin irritation[6]

Skin Corrosion / Irritation Category 2

[718]

Serious Eye Damage / Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[6][ 7][8]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation[5][6]

Signal Word:Warning[8]
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The logical flow from hazard identification to laboratory practice is critical. The identified
hazards directly dictate the minimum required personal protective equipment (PPE) and
engineering controls detailed in subsequent sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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